6-ethyl-1H-indazole

• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 6-ethyl-1H-indazole
• InChI: InChI=1S/C9H10N2/c1-2-7-3-4-8-6-10-11-9(8)5-7/h3-6H,2H2,1H3,(H,10,11)
• InChI Key: IQQDHAWQMQYIHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)C=NN2

Description

6-ethyl-1H-indazole is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-vinyl-1H-indazole (350 mg, 2.42 mmol) in MeOH (24 ml) was added 10% Pd on carbon (wet, 443 mg). The reaction mixture was stirred under an atmosphere of hydrogen (balloon) for 2.5 h then filtered over Celite, rinsing with EtOAc. The filtrate was concentrated to afford 305 mg (86%) of 6-ethyl-1H-indazole as a white semi-solid. 1H NMR (CDCl3, 300 MHz): δ (ppm) 8.04 (s, 1H), 7.67 (d, J=8.3 Hz, 1H), 7.32 (s, 1H), 7.06 (d, J=8.3 Hz, 1H), 2.80 (q, J=7.6 Hz, 2H), 1.31 (t, J=7.6 Hz, 3H).